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Compound of Interest

Compound Name: 3-Bromopropionyl chloride

Cat. No.: B108729 Get Quote

An In-depth Technical Guide to 3-Bromopropionyl Chloride: Chemical Properties and

Synthetic Applications

Introduction
3-Bromopropionyl chloride (CAS No: 15486-96-1) is a highly versatile bifunctional reagent

extensively utilized in organic synthesis.[1][2] Its molecular structure incorporates two key

reactive sites: a highly electrophilic acyl chloride and a primary alkyl bromide.[1] This dual

functionality allows it to serve as a valuable building block for a wide array of more complex

molecules, particularly in the synthesis of pharmaceutical intermediates and active

pharmaceutical ingredients (APIs).[1][3] This guide provides a comprehensive overview of its

chemical properties, reactivity, experimental protocols, and safety information for researchers,

scientists, and professionals in drug development.

Physicochemical Properties
3-Bromopropionyl chloride is a colorless to clear yellow liquid with a pungent odor.[3][4] It is

soluble in common organic solvents but reacts with water and other nucleophilic solvents like

alcohols.[3][5][6] Its core physicochemical properties are summarized below.
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Property Value Source(s)

Molecular Formula C₃H₄BrClO [4][7][8]

Molecular Weight 171.42 g/mol [4][7][9]

CAS Number 15486-96-1 [1][3][4]

EINECS Number 239-515-2 [4][9]

Density 1.701 g/mL at 25 °C [4][10][11]

Boiling Point 55-57 °C at 17 mmHg (23 hPa) [4][10][11]

Refractive Index (n20/D) 1.49 [10][11]

Flash Point 79 °C (174.2 °F) - closed cup [10]

Appearance Clear yellow liquid [3][4]

InChI Key
IHBVNSPHKMCPST-

UHFFFAOYSA-N
[10][12][13]

SMILES C(CBr)C(=O)Cl [9][10]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural confirmation of 3-Bromopropionyl chloride
and its derivatives.
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Spectroscopic Data Details Source(s)

Mass Spectrometry (MS)

Molecular Ion (M+): ~170 m/z.

The presence of bromine and

chlorine isotopes (Br: ~79/81,

Cl: ~35/37) results in a

characteristic isotopic pattern.

[12]

Infrared (IR) Spectroscopy

Key peaks include a strong

absorption band for the C=O

stretch of the acyl chloride,

typically found in the region of

1780-1815 cm⁻¹.

[13]

Nuclear Magnetic Resonance

(NMR)

While specific spectral data is

not provided in the search

results, ¹H and ¹³C NMR are

standard techniques for

confirming the structure. The

proton NMR would be

expected to show two triplet

signals corresponding to the

two methylene (-CH₂-) groups.

[3][8]

Chemical Reactivity and Applications
The synthetic utility of 3-Bromopropionyl chloride stems from its two distinct reactive centers,

which can often be addressed selectively by controlling reaction conditions.[1] The electron-

withdrawing effect of the adjacent bromine atom enhances the electrophilicity of the carbonyl

carbon, making it a highly efficient acylating agent.[1]

Dual Reactivity Pathways
The compound's primary modes of reaction are nucleophilic acyl substitution at the carbonyl

carbon and nucleophilic substitution at the carbon bearing the bromine atom. This allows for

sequential reactions to build molecular complexity.
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3-Bromopropionyl Chloride
(Br-CH₂CH₂-COCl)

Acyl Chloride Reactivity
(Highly Electrophilic Carbonyl)

Alkyl Bromide Reactivity
(Nucleophilic Substitution)

Amides
(R-NH-CO-CH₂CH₂-Br)

+ Amines (R-NH₂)

Esters
(R-O-CO-CH₂CH₂-Br)

+ Alcohols (R-OH)

Ketones (Friedel-Crafts)
(Ar-CO-CH₂CH₂-Br)

+ Arenes (Ar-H)

Cyclization Products
(e.g., Heterocycles)

Intramolecular
Nucleophile

Biomolecule Modification

Thiol/Amine Attack
on Alkyl-Br
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start_end process condition output Start

Dissolve amine (1.0 eq) and base
(e.g., Et₃N, 1.2 eq) in anhydrous

dichloromethane (DCM).

Cool mixture to 0 °C
in an ice bath.

Add 3-Bromopropionyl chloride (1.1 eq)
dissolved in DCM dropwise.

Stir at 0 °C for 30 min, then
warm to room temperature.

Monitor reaction by TLC
until amine is consumed.

Incomplete

Quench with H₂O. Separate layers.
Wash organic phase with dilute HCl,

sat. NaHCO₃, and brine.

Complete

Dry organic layer (Na₂SO₄),
filter, and concentrate

in vacuo.

Purify crude product via
column chromatography or

recrystallization.

Obtain pure amide product
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3-Bromopropionyl Chloride
+ Lewis Acid (AlCl₃)

Formation of Acylium Ion
[Br-CH₂CH₂-C≡O]⁺ AlCl₄⁻

Electrophilic Attack

Aromatic Ring
(e.g., Benzene)

Sigma Complex (Arenium Ion)
(Wheland Intermediate)

Deprotonation by AlCl₄⁻

Final Product
(Ar-CO-CH₂CH₂-Br)

Catalyst Regeneration
(AlCl₃ + HCl)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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